Cas no 1145-73-9 (4-Dimethylaminostilbene)

• Product Name: 4-Dimethylaminostilbene
• CAS No: 1145-73-9
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• MDL: MFCD00017151
• CID: 157965
• PubChem ID: 87566959
• Update Time: 2025-10-29

4-Dimethylaminostilbene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-(2-phenylethenyl)-
• 4-(Dimethylamino)stilbene
• 4-(Dimethylamino)stibene
• 4-(N,N-dimethylamino)-stilbene
• 4-dimethylaminostilben
• Dimethylaminostilbene
• dimethyl-stilben-4-yl-amine
• n,n-dimethyl-4-aminostilbene
• n,n-dimethyl-4-stilbenamin
• N,N-Dimethylstilben-4-amine
• p-(N,N-Dimethylamino)-stilben
• PARA-DIMETHYLAMINOSTILBENE
• p-dimethylaminostilbene
• stilbenyl-n,n-dimethylamine
• N,N-Dimethyl-4-(2-phenylethenyl)benzenamine
• 4-Dimethylaminostilbene
• NSC 30991
• trans-p-(Dimethylamino)stilbene
• trans-4-(Dimethylamino)stilbene
• trans-N,N-Dimethyl-4-stilbenamine
• 4-Stilbenamine, trans-N,N-dimethyl-
• trans-4-Dimethylaminostilbene
• 4-STILBENAMINE, N,N-DIMETHYL-, (E)-
• Benzenamine, N,N-dimethyl-4-(2-phenylethenyl)-, (E)-
• 1V7P79915N
• 4-Stilbenamine,N-dimethyl-
• 4-Dimethylamino-trans-stilbene
• SCHEMB
• N,N-Dimethyl-4-styrylaniline
• CHEMB
• N,N-Dimethyl-4-[(E)-2-phenylethenyl]aniline
• AS-66960
• A894190
• NSC-30991
• Benzenamine,N-dimethyl-4-(2-phenylethenyl)-
• N,N-Dimethyl-4-[(E)-2-phenylethenyl]aniline #
• CCRIS 988
• CHEMBL83880
• D0255
• BRN 2211373
• Q27252942
• (E)-4-Dimethylaminostilbene
• NSC30991
• benzenamine, N,N-dimethyl-4-[(E)-2-phenylethenyl]-
• HMS1439B08
• CCG-51967
• BDBM150266
• SR-01000641230-1
• 4-STILBENAMINE,N,N-DIMETHYL-,E-
• 1145-73-9
• DTXSID401020720
• InChI=1/C16H17N/c1-17(2)16-12-10-15(11-13-16)9-8-14-6-4-3-5-7-14/h3-13H,1-2H3/b9-8
• Benzenamine, N,N-dimethyl-4-(2-phenylethenyl)-
• US8980954, 4cc
• N,N-dimethyl-4-[(E)-2-phenylvinyl]aniline
• (e)-n,n-dimethyl-4-styrylaniline
• 4-12-00-03400 (Beilstein Handbook Reference)
• Benzenamine, N,N-dimethyl-4-[(1E)-2-phenylethenyl]-
• MFCD00017151
• WLN: 1N1&R D1U1R
• IDI1_014233
• BRD-K62258207-001-01-3
• SCHEMBL1557242
• 838-95-9
• XGHHHPDRXLIMPM-CMDGGOBGSA-N
• BENZENAMINE, N,N-DIMETHYL-4-((1E)-2-PHENYLETHENYL)-
• UNII-1V7P79915N
• AKOS015850692
• D89620

• MDL： MFCD00017151
• Inchi： 1S/C16H17N/c1-17(2)16-12-10-15(11-13-16)9-8-14-6-4-3-5-7-14/h3-13H,1-2H3/b9-8+
• InChI Key： XGHHHPDRXLIMPM-CMDGGOBGSA-N
• SMILES： N(C)(C)C1C=CC(/C=C/C2C=CC=CC=2)=CC=1
• BRN： 2211373

Computed Properties

• Exact Mass: 223.13600
• Monoisotopic Mass: 223.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.060±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148.0 to 151.0 deg-C
• Boiling Point: 354.61°C (rough estimate)
• Flash Point: 147.3°C
• Refractive Index: 1.4870 (estimate)
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 3.24000
• LogP: 3.92300

4-Dimethylaminostilbene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• RTECS：WJ3850000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4-Dimethylaminostilbene

4-Dimethylaminostilbene (CAS No. 1145-73-9): Properties, Applications, and Market Insights

4-Dimethylaminostilbene (CAS No. 1145-73-9) is an organic compound belonging to the stilbene family, known for its unique photophysical properties and versatile applications in research and industrial fields. This article delves into the chemical characteristics, applications, and emerging trends surrounding this compound, addressing common queries such as "4-Dimethylaminostilbene uses" and "CAS 1145-73-9 solubility."

The molecular structure of 4-Dimethylaminostilbene features a stilbene backbone with dimethylamino substituents, contributing to its fluorescence and solvatochromic behavior. Researchers often explore its "photochemical properties" due to its ability to undergo trans-cis isomerization under UV light, making it valuable in "molecular switches" and "optical storage materials." Its absorption and emission spectra are pH-sensitive, enabling applications in sensor development.

In material science, 4-Dimethylaminostilbene is investigated for "organic light-emitting diodes (OLEDs)" and "nonlinear optical materials." Its "high fluorescence quantum yield" makes it suitable for "fluorescent probes" in biological imaging. Recent studies highlight its potential in "bioimaging applications," addressing the growing demand for "non-toxic fluorescent markers."

The compound’s "synthesis and derivatives" are frequently searched topics. It is typically prepared via Horner-Wadsworth-Emmons reactions or palladium-catalyzed coupling. Derivatives like "4-Dimethylaminostilbene N-oxide" exhibit enhanced solubility, broadening its utility in "aqueous-phase applications."

Market trends indicate rising interest in "4-Dimethylaminostilbene for research," driven by advancements in "optoelectronics" and "biomedical imaging." Suppliers often list it under "high-purity stilbene derivatives," catering to laboratories and manufacturers. Regulatory compliance ensures its safe handling, aligning with "green chemistry principles."

In summary, 4-Dimethylaminostilbene (CAS No. 1145-73-9) bridges fundamental research and industrial innovation. Its "multifunctional applications" and "tunable properties" position it as a compound of enduring relevance in scientific and technological advancements.